Cas no 5617-70-9 (6,6-Dimethyl-5,7-dioxaspiro2.5octan-4,8-dione)
5617-70-9 structure
Product name:6,6-Dimethyl-5,7-dioxaspiro2.5octan-4,8-dione
6,6-Dimethyl-5,7-dioxaspiro2.5octan-4,8-dione Chemical and Physical Properties
Names and Identifiers
-
- 6,6-Dimethyl-5,7-dioxaspiro[2.5]octane-4,8-dione
- 6,6-dimethyl-5,7-dioxaspiro(2.5)octane-4,8-dione,
- 1,1-Cyclopropanedicarboxylic acid cycl-isopropylidene ester~cycl-Isopropylidene 1,1-cyclopropanedicarboxylate
- 6,6-Dimethyl-5,7-dioxaspiro[2.5]octan-4,8-dione
- Cyclopropane-1,1-dicarboxylic Acid cycl-Isopropylidene Ester
- cycl-Isopropylidene Cyclopropane-1,1-dicarboxylate
- 6,6-Dimethyl-5,7-dioxaspiro(2.5)octane-4,8-dione
- AXJVPXNVESYGDT-UHFFFAOYSA-N
- 5,7-Dioxaspiro[2.5]octane-4,8-dione, 6,6-dimethyl-
- 5,7-Dioxaspiro[2.5]octane-4,8-dione,6,6-dimethyl-
- 6,6-dimethyl-5,7-dioxaspiro[2,5]octane-4,8-dione
- 6,6-dimethyl-5,7-dioxaspiro(2,5)octane-4,8-dione
- 6,6-Dimethyl-5,7-dioxaspiro2.5octan-4,8-dione
-
- MDL： MFCD00042796
- Inchi： 1S/C8H10O4/c1-7(2)11-5(9)8(3-4-8)6(10)12-7/h3-4H2,1-2H3
- InChI Key： AXJVPXNVESYGDT-UHFFFAOYSA-N
- SMILES： O1C(C([H])([H])[H])(C([H])([H])[H])OC(C2(C1=O)C([H])([H])C2([H])[H])=O
- BRN： 1241835
Computed Properties
- Exact Mass: 170.05800
- Monoisotopic Mass: 170.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 52.6
- Surface Charge: 0
- XLogP3: 1
Experimental Properties
- Color/Form: Not determined
- Density: 1.29
- Melting Point: 63-65 °C (lit.)
- Boiling Point: 396.8°Cat760mmHg
- Flash Point: 215.9°C
- Refractive Index: 1.501
- Solubility: DMF: soluble(lit.)
- PSA: 52.60000
- LogP: 0.60270
- Solubility: Not determined
6,6-Dimethyl-5,7-dioxaspiro2.5octan-4,8-dione Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S22-S24/25
- Safety Term：S22;S24/25
6,6-Dimethyl-5,7-dioxaspiro2.5octan-4,8-dione Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6,6-Dimethyl-5,7-dioxaspiro2.5octan-4,8-dione Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1159120-25g |
6,6-Dimethyl-5,7-dioxaspiro[2.5]octane-4,8-dione |
5617-70-9 | 98% | 25g |
￥631.00 | 2024-05-08 | |
| Enamine | EN300-29758-0.1g |
6,6-dimethyl-5,7-dioxaspiro[2.5]octane-4,8-dione |
5617-70-9 | 95.0% | 0.1g |
$19.0 | 2025-03-21 | |
| Enamine | EN300-29758-5.0g |
6,6-dimethyl-5,7-dioxaspiro[2.5]octane-4,8-dione |
5617-70-9 | 95.0% | 5.0g |
$66.0 | 2025-03-21 | |
| Enamine | EN300-29758-100.0g |
6,6-dimethyl-5,7-dioxaspiro[2.5]octane-4,8-dione |
5617-70-9 | 95.0% | 100.0g |
$831.0 | 2025-03-21 | |
| eNovation Chemicals LLC | D959569-25g |
6,6-DIMETHYL-5,7-DIOXASPIRO[2.5]OCTANE-4,8-DIONE |
5617-70-9 | 97% | 25g |
$105 | 2024-06-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1159120-100mg |
6,6-Dimethyl-5,7-dioxaspiro[2.5]octane-4,8-dione |
5617-70-9 | 98% | 100mg |
￥51 | 2023-04-13 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L15571-5g |
6,6-Dimethyl-5,7-dioxaspiro[2.5]octane-4,8-dione, 99% |
5617-70-9 | 99% | 5g |
￥2285.00 | 2023-02-09 | |
| Ambeed | A561230-25g |
6,6-Dimethyl-5,7-dioxaspiro[2.5]octane-4,8-dione |
5617-70-9 | 98% | 25g |
$59.0 | 2025-02-25 | |
| Enamine | EN300-29758-50.0g |
6,6-dimethyl-5,7-dioxaspiro[2.5]octane-4,8-dione |
5617-70-9 | 95.0% | 50.0g |
$488.0 | 2025-03-21 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD5249-5g |
6,6-Dimethyl-5,7-dioxaspiro[2.5]octane-4,8-dione |
5617-70-9 | 98% | 5g |
￥187.0 | 2024-04-18 |
6,6-Dimethyl-5,7-dioxaspiro2.5octan-4,8-dione Related Literature
-
1. Bicyclo[3.3.0]octenones in synthesis. A new synthesis of (±)-cedrene using sequential inter- and intra-molecular Michael reactionsMichael Horton,Gerald Pattenden J. Chem. Soc. Perkin Trans. 1 1984 811
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5617-70-9)6,6-Dimethyl-5,7-dioxaspiro2.5octan-4,8-dione
Purity:99%
Quantity:100g
Price ($):386.0